Cas no 62072-08-6 (3H-Pyrazole, 3-diazo-4-methyl-5-phenyl-)

• Product name: 3H-Pyrazole, 3-diazo-4-methyl-5-phenyl-
• CAS No: 62072-08-6
• MF: C₁₀H₈N₄
• MW: 184.19732093811
• CID: 459061
• PubChem ID: 12693437

3H-Pyrazole, 3-diazo-4-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazole, 3-diazo-4-methyl-5-phenyl-
• 3-diazo-4-methyl-5-phenylpyrazole
• DTXSID90507114
• 62072-08-6
• 3-Diazo-4-methyl-5-phenyl-3H-pyrazole

• Inchi： InChI=1S/C10H8N4/c1-7-9(13-14-10(7)12-11)8-5-3-2-4-6-8/h2-6H,1H3
• InChI Key： KHWGVZJULHXRSU-UHFFFAOYSA-N
• SMILES： CC1=C(N=NC1=[N+]=[N-])C2=CC=CC=C2

Computed Properties

• Exact Mass: 184.07504
• Monoisotopic Mass: 184.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 26.7Ų

Experimental Properties

• PSA: 62.18